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Cat. No.: B13852037

Get Quote

Content Type: In-Depth Technical Whitepaper Subject: Chemical Characterization, Formation

Pathways, and Control Strategies for Linagliptin Impurity D[1]

Executive Summary
In the development and manufacturing of Linagliptin (a selective DPP-4 inhibitor), impurity

profiling is critical for meeting ICH Q3A/B regulatory thresholds.[1] Linagliptin Impurity D (most

commonly designated as CAS 666816-91-7 in industrial catalogs and DMFs) represents a

significant process-related intermediate.[1]

Chemically identified as the Boc-protected xanthine intermediate, this compound is the direct

nucleophilic precursor used to couple with the quinazoline moiety during the convergent

synthesis of Linagliptin.[1] Its presence in the final API indicates incomplete conversion or

insufficient downstream purification (deprotection/crystallization).[1]

Critical Nomenclature Note:

Primary Identity (This Guide): Boc-Xanthine Intermediate (CAS 666816-91-7).[1]
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Disambiguation: In specific pharmacopeial contexts (e.g., EP/BP), nomenclature may vary.

"Impurity A" typically refers to the S-enantiomer.[1] Some degradation studies may refer to

the 8-hydroxy derivative as Impurity D.[1] This guide focuses on the CAS-registered

synthetic intermediate 666816-91-7.[1][2][3][4]

Chemical Identity & Properties
The following table details the physicochemical specifications of Linagliptin Impurity D.

Parameter Specification

Common Name
Linagliptin Impurity D (Boc-Xanthine

Intermediate)

CAS Number 666816-91-7

Chemical Name

tert-butyl N-[(3R)-1-[7-(but-2-yn-1-yl)-3-methyl-

2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-

yl]piperidin-3-yl]carbamate

Molecular Formula C₂₀H₂₈N₆O₄

Molecular Weight 416.47 g/mol

Structural Class Purine-2,6-dione (Xanthine) Derivative

Chirality R-Enantiomer (Retained from starting material)

Solubility
Soluble in DMSO, Methanol, Dichloromethane;

Low solubility in water

Chemical Structure Description
Impurity D consists of a xanthine core (3-methyl-7-butynyl-substituted) linked at the C8 position

to a (3R)-3-aminopiperidine ring.[1][4] Crucially, the piperidine amine is protected with a tert-

butoxycarbonyl (Boc) group, and the N1 position of the xanthine ring is unsubstituted (contains

a proton), distinguishing it from the final Linagliptin structure which has a quinazoline moiety at

N1.[1]

Formation & Synthetic Pathway[1][9]
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Understanding the origin of Impurity D requires analyzing the convergent synthesis of

Linagliptin.[1] Impurity D is not a degradation product but a Starting Material/Intermediate

(KSM) that fails to react.[1]

Mechanistic Pathway[1][7]
Precursor Synthesis: The synthesis begins with 8-bromo-7-(but-2-yn-1-yl)-3-methylxanthine.

[1]

Nucleophilic Substitution (SnAr): (R)-3-(Boc-amino)piperidine attacks the C8 position,

displacing the bromide.[1] This yields Impurity D (CAS 666816-91-7).[1][2][5]

Coupling (The Critical Step): Impurity D acts as a nucleophile.[1] The N1-H is deprotonated

(using a base like K₂CO₃), and it attacks 2-(chloromethyl)-4-methylquinazoline.[1]

Deprotection: The Boc group is removed (acid hydrolysis) to yield Linagliptin.[1]

Root Cause of Impurity D in API:

Incomplete Coupling: If the N1-alkylation (Step 3) is incomplete, Impurity D remains.[1]

Stoichiometric Imbalance: Excess Impurity D relative to the quinazoline alkylating agent.[1]

Co-precipitation: Due to structural similarity, Impurity D can co-crystallize with the Boc-

Linagliptin intermediate.[1]

Visualization: Synthetic Origin of Impurity D
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Figure 1: Synthetic pathway illustrating Impurity D as the stable intermediate prior to

Quinazoline coupling.[1]

Analytical Strategy & Detection
Detecting Impurity D requires a method capable of resolving the Boc-protected intermediate

from the final API and other process impurities.[1]

HPLC Method Protocol (Reverse Phase)
This protocol is designed to separate the hydrophobic Boc-intermediates from the more polar

API.[1]

Column: C18 Stationary Phase (e.g., Agilent Zorbax SB-C18, 250 x 4.6 mm, 5 µm).[1]

Mobile Phase A: 0.1% Orthophosphoric acid or Ammonium Acetate buffer (pH 4.5).[1]

Mobile Phase B: Acetonitrile (ACN).[1]

Gradient Profile:

Time 0-5 min: 90% A (Isocratic hold for polar degradants).[1]

Time 5-25 min: Linear ramp to 40% B.[1]

Time 25-40 min: Ramp to 80% B (Elution of Impurity D).

Detection: UV at 225 nm (Xanthine core absorption).[1]

Retention Logic: Impurity D contains a Boc group and lacks the polar quinazoline nitrogen,

making it significantly more hydrophobic (longer retention time) than Linagliptin.[1]

Mass Spectrometry (LC-MS) Identification[1]
Ionization: ESI Positive Mode.

Parent Ion [M+H]⁺: 417.2 m/z.[1]

Fragmentation Pattern:
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Loss of Boc group (-100 Da)

fragment at ~317 m/z.[1]

Loss of tert-butyl (-56 Da)

fragment at ~361 m/z.[1]

Control & Purging Strategy
To maintain Impurity D below the ICH Q3A qualification threshold (typically <0.15%), the

following control strategies are implemented during Process Optimization.

Stoichiometric Control
Ensure a slight excess of the Quinazoline alkylating agent (1.1 - 1.2 equivalents) relative to

Impurity D during the coupling step.[1] This forces the consumption of Impurity D.[1]

Reaction Monitoring (IPC)
Implement an In-Process Control (IPC) using HPLC before the deprotection step.[1]

Specification: Unreacted Impurity D must be < 0.5% before adding acid for deprotection.[1]

Why? Once deprotection occurs, unreacted Impurity D converts to the "Des-quinazoline"

analog, which is much harder to separate from Linagliptin due to similar polarity.[1]

Purging via Crystallization
Impurity D (Boc-protected) has different solubility properties than the final Linagliptin salt.[1]

Solvent System: Ethanol/Water or Isopropanol recrystallization.[1]

Mechanism: The hydrophobic Boc-group of Impurity D keeps it soluble in the organic mother

liquor, while the polar Linagliptin (often formed as a Tosylate or HCl salt) crystallizes out.[1]
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xanthine.[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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